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Cat. No.: B15593728

An In-depth Technical Guide to 2,6,16-
Kauranetriol

For Researchers, Scientists, and Drug Development Professionals

Abstract

2,6,16-Kauranetriol is a naturally occurring diterpenoid belonging to the ent-kaurane class of
compounds. Isolated from the medicinal plant Pteris cretica, this tetracyclic molecule has
garnered interest within the scientific community for its potential biological activities, which are
characteristic of the broader kaurane family, including cytotoxic and antimicrobial properties.
This technical guide provides a comprehensive overview of the chemical structure,
physicochemical properties, and known biological activities of 2,6,16-Kauranetriol, supported
by available experimental data and methodologies. While specific experimental data for this
compound remains limited in publicly accessible literature, this guide consolidates the existing
knowledge and provides a framework for future research and development.

Chemical Structure and Properties

2,6,16-Kauranetriol, with the systematic name (ent-kaurane-2,6,16-triol), possesses a
tetracyclic diterpene core structure. The chemical formula for 2,6,16-Kauranetriol is C20H340s3,
and it has a molecular weight of 322.5 g/mol .[1][2] Its CAS number is 41530-90-9.
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Physicochemical Properties

Specific experimentally determined physicochemical properties for 2,6,16-Kauranetriol are not
extensively reported. However, based on the general properties of related ent-kaurane
diterpenoids, a summary of expected and known properties is provided in Table 1. Diterpenoids
of this class are typically sparingly soluble in water and more soluble in organic solvents such
as chloroform, dichloromethane, ethyl acetate, DMSO, and acetone.

Table 1: Physicochemical Properties of 2,6,16-Kauranetriol

Property Value Source/Comment

Molecular Formula C20H3403 [1][2]

Molecular Weight 322.5 g/mol [1][2]

CAS Number 41530-90-9 [1]

Appearance Not Reported Likely a white to off-white solid.

- Chloroform, Dichloromethane,
Solubility [2]
Ethyl Acetate, DMSO, Acetone

Melting Point Not Reported
Boiling Point Not Reported
pKa Not Reported
LogP Not Reported

Biological Activities and Potential Signaling
Pathways

While specific studies detailing the biological activities of 2,6,16-Kauranetriol are limited, the
broader class of ent-kaurane diterpenoids, isolated from various plant sources including Pteris
cretica, has been reported to exhibit a range of biological effects.[3][4] These activities include
cytotoxic, antimicrobial, and anti-inflammatory properties.

Cytotoxic Activity
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Ent-kaurane diterpenoids are known to possess cytotoxic activity against various cancer cell
lines.[3][4] The proposed mechanisms often involve the induction of apoptosis. While no
specific ICso values for 2,6,16-Kauranetriol are currently available in the literature, it is a
promising candidate for further investigation in this area.

A general workflow for assessing the cytotoxic activity of a compound like 2,6,16-Kauranetriol
is depicted below.

Preparation

2,6,16-Kauranetriol
Stock Solution
Y
———— Treatment with
Cancer Cell Lines Cell Seeding serial dilutions of ||
(e.g., HCT-116) in 96-well plates 2,6,16-Kauranetriol

Assay Data Analysis

Incubation Cell Viability Assay Measure Absorbance/ Calculate % Viability
(24-72 hours) (e.g., MTT, CellTox Green) Fluorescence and IC50 Value

Click to download full resolution via product page

Cytotoxicity experimental workflow.

Antimicrobial Activity

Diterpenoids are a class of natural products that have demonstrated antimicrobial properties.
While specific minimum inhibitory concentration (MIC) values for 2,6,16-Kauranetriol have not
been published, its structural similarity to other bioactive kauranes suggests potential activity
against various bacterial and fungal strains.

The logical relationship for determining the antimicrobial efficacy of a test compound is outlined
in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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